Cas no 83881-47-4 (Methyl 2-(2-chloroethoxy)acetate)

• Product Name: Methyl 2-(2-chloroethoxy)acetate
• CAS No: 83881-47-4
• MF: C₅H₉ClO₃
• MW: 152.576161146164
• MDL: MFCD09030969
• CID: 60622
• PubChem ID: 15337474
• Update Time: 2025-08-10

Methyl 2-(2-chloroethoxy)acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(2-chloroethoxy)acetate
• 2-(2-Chloroethoxy)acetic acid methyl ester
• (2-CHLORO-ETHOXY)-ACETIC ACID METHYL ESTER
• Acetic acid, (2-chloroethoxy)-, methyl ester (7CI, 9CI)
• Methyl 2-(2-chloroethoxy)acetate (ACI)
• Methyl (2-chloroethoxy)acetate
• Methyl 2-(2′-chloroethoxy)acetate
• SCHEMBL6465839
• AKOS005259810
• A864204
• MFCD09030969
• Acetic acid, (2-chloroethoxy)-, methyl ester
• DTXSID60571701
• 83881-47-4
• RDFIZBYHUOHTQI-UHFFFAOYSA-N
• CS-0209481
• (2-CHLORO-ETHOXY)-ACETICACIDMETHYLESTER
• SY112830
• EN300-6986632
• METHYL2-(2-CHLOROETHOXY)ACETATE
• FT-0703491
• DS-13425
• methyl 2-chloroethoxyacetate
• BBL103261
• STL557071
• DA-16988

• MDL： MFCD09030969
• Inchi： 1S/C5H9ClO3/c1-8-5(7)4-9-3-2-6/h2-4H2,1H3
• InChI Key： RDFIZBYHUOHTQI-UHFFFAOYSA-N
• SMILES： O=C(COCCCl)OC

Computed Properties

• Exact Mass: 152.02400
• Monoisotopic Mass: 152.0240218 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 84.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 152.57
• XLogP3: 0.6
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.2±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 209.8°C at 760 mmHg
• Flash Point: 90.1±19.4 °C
• Refractive Index: 1.421
• PSA: 35.53000
• LogP: 0.41480

Methyl 2-(2-chloroethoxy)acetate Security Information

• Signal Word：warning
• Hazard Statement： H302
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Inert atmosphere,Room Temperature

Additional information on Methyl 2-(2-chloroethoxy)acetate

Methyl 2-(2-Chloroethoxy)acetate (CAS No. 83881-47-4): An Overview of Its Properties, Applications, and Recent Research

Methyl 2-(2-chloroethoxy)acetate (CAS No. 83881-47-4) is a versatile organic compound that has garnered significant attention in various scientific and industrial applications. This compound, also known as chloroethoxyacetic acid methyl ester, is characterized by its unique chemical structure, which includes a chloroethoxy group and an ester functional group. These structural features contribute to its diverse reactivity and utility in different fields, including pharmaceuticals, agrochemicals, and materials science.

The molecular formula of Methyl 2-(2-chloroethoxy)acetate is C₆H₁₀O₃Cl, with a molecular weight of approximately 157.59 g/mol. It is a colorless liquid at room temperature and exhibits good solubility in common organic solvents such as ethanol, acetone, and dichloromethane. The compound's physical properties, such as its boiling point (165-167°C at 760 mmHg) and melting point (-50°C), make it suitable for a wide range of synthetic processes.

In the pharmaceutical industry, Methyl 2-(2-chloroethoxy)acetate has been explored for its potential as an intermediate in the synthesis of various drugs. Its reactivity with nucleophiles and its ability to undergo substitution reactions make it a valuable building block in the development of new therapeutic agents. Recent studies have highlighted its use in the synthesis of antiviral compounds, where it serves as a key intermediate in the formation of complex molecular structures.

One notable application of Methyl 2-(2-chloroethoxy)acetate is in the field of agrochemicals. It has been used as a precursor in the synthesis of herbicides and pesticides due to its ability to form stable derivatives that exhibit enhanced biological activity. For example, research published in the Journal of Agricultural and Food Chemistry demonstrated that derivatives of this compound show promising herbicidal properties against various weed species, making it a valuable tool in crop protection.

In materials science, Methyl 2-(2-chloroethoxy)acetate has found applications in the development of polymers and coatings. Its reactivity with polymerizable monomers allows for the creation of functionalized polymers with improved mechanical properties and enhanced chemical resistance. A study published in Polymer Chemistry reported that copolymers containing this compound exhibit excellent adhesion properties and are suitable for use in protective coatings and adhesives.

The environmental impact of Methyl 2-(2-chloroethoxy)acetate is an important consideration in its industrial use. Recent research has focused on understanding its biodegradability and potential environmental fate. Studies have shown that under aerobic conditions, this compound can be effectively degraded by microorganisms, reducing its persistence in the environment. However, proper handling and disposal practices are still essential to minimize any potential risks.

In conclusion, Methyl 2-(2-chloroethoxy)acetate (CAS No. 83881-47-4) is a multifaceted compound with a wide range of applications across various industries. Its unique chemical structure and reactivity make it an invaluable intermediate in pharmaceuticals, agrochemicals, and materials science. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in modern chemistry.